Cas no 69746-36-7 (2H-TETRAZOLE, 5-(4-BROMOPHENYL)-2-METHYL-)

2H-TETRAZOLE, 5-(4-BROMOPHENYL)-2-METHYL- structure
69746-36-7 structure
Product Name:2H-TETRAZOLE, 5-(4-BROMOPHENYL)-2-METHYL-
CAS No:69746-36-7
MF:C8H7BrN4
MW:239.071979761124
MDL:MFCD00626422
CID:3287904
PubChem ID:610977
Update Time:2025-04-21

2H-TETRAZOLE, 5-(4-BROMOPHENYL)-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 2H-TETRAZOLE, 5-(4-BROMOPHENYL)-2-METHYL-
    • 5-(4-Bromo-phenyl)-2-methyl-2H-tetrazole
    • AKOS024233997
    • 5-(4-bromophenyl)-2-methyl-2H-tetrazole
    • AB00991597-01
    • 5-(4-bromophenyl)-2-methyl-2H-1,2,3,4-tetrazole
    • 4-(2-methyl-2H-tetrazol-5yl)phenyl bromide
    • Z106017088
    • 4-(2-methyl-2H-tetrazol-5-yl)phenyl bromide
    • 2-Methyl-5-(4-bromophenyl)tetrazole
    • 5-(4-Bromophenyl)-2-methyl-2H-tetraazole #
    • SCHEMBL2611131
    • A1-10005
    • 69746-36-7
    • 5-(4-bromophenyl)-2-methyltetrazole
    • MDL: MFCD00626422
    • Inchi: 1S/C8H7BrN4/c1-13-11-8(10-12-13)6-2-4-7(9)5-3-6/h2-5H,1H3
    • InChI Key: IOFCGKXMOYLYFO-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=C(Br)C=C2)N=NN1C

Computed Properties

  • Exact Mass: 237.98541Da
  • Monoisotopic Mass: 237.98541Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.6Ų

2H-TETRAZOLE, 5-(4-BROMOPHENYL)-2-METHYL- Pricemore >>

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